10.1039/D3CC05094G | Water-soluble pillar[6]arene bearing pyrene on alternating methylene bridges for direct spermine sensing†

Water-soluble pillar[6]arene bearing pyrene on alternating methylene bridges for direct spermine sensing†

Chemical Communications Pub Date: 2023-11-07 DOI: 10.1039/D3CC05094G

Abstract

This paper describes the design and synthesis of a conjugate, which is composed of a percarboxylated water-soluble pillar[6]arene and three fluorescent pyrene chromophores on alternating methylene bridges. The optical characteristics are investigated. This conjugate is capable of encapsulating polycationic guest spermine, which results in an enhancement in the fluorescence intensity of pyrene. This host–pyrene conjugate is used for direct sensing of spermine, which shows selectivity towards a variety of biological analytes. The detection of spermine is demonstrated in live cells.

Water-soluble pillar[6]arene bearing pyrene on alternating methylene bridges for direct spermine sensing†

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Journal Name：Chemical Communications

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